3-Fluorobenzaldehyde 2,4-dinitrophenylhydrazone-d3

• Molecular Formula: C13H9FN4O4
• Molecular Weight: 307.25 g/mol
• InChI: InChI=1S/C13H9FN4O4/c14-10-3-1-2-9(6-10)8-15-16-12-5-4-11(17(19)20)7-13(12)18(21)22/h1-8,16H/b15-8+/i4D,5D,7D
• InChIKey: ZLGVXEXMJMVYRK-ATNRRJCYSA-N

3-Fluorobenzaldehyde 2,4-Dinitrophenylhydrazone-3,5,6-d3: Stable Isotope-Labeled Analytical Standard for Carbonyl Quantification

3-Fluorobenzaldehyde 2,4-Dinitrophenylhydrazone-3,5,6-d3 (CAS 2734701-43-8) is a stable isotope-labeled derivative of 3-fluorobenzaldehyde DNPH, featuring three deuterium atoms substituted at the 3, 5, and 6 positions of the 2,4-dinitrophenyl ring . With a molecular formula of C₁₃H₆D₃FN₄O₄ and molecular weight of 307.25 g/mol , this compound belongs to the class of deuterated dinitrophenylhydrazones employed as internal standards in liquid chromatography–mass spectrometry (LC-MS) workflows for the accurate quantification of carbonyl compounds in complex matrices [1].

Deuterated DNPH internal standard for LC-MS carbonyl quantification

LC-MS/MS workflow fit (ESI/APCI, MRM modes)

Ring-deuterated design supports single-step derivatization across multiple carbonyl analytes

• [1] Zurek G, Karst U, Luftmann H. 2,4-Dinitro-3,5,6-trideuterophenylhydrazones for the quantitation of aldehydes and ketones in air samples by liquid chromatography–mass spectrometry. J Chromatogr A. 2000;869(1-2):251-259. View Source

Why Non-Deuterated Analogs Cannot Substitute for 3-Fluorobenzaldehyde 2,4-Dinitrophenylhydrazone-3,5,6-d3 in Quantitative LC-MS Workflows

Non-deuterated 3-fluorobenzaldehyde DNPH (CAS 346-61-2; MW 304.23 g/mol) cannot serve as a valid internal standard because it co-elutes and shares identical mass transitions with the target analyte, rendering it indistinguishable in MS detection. While structurally analogous compounds such as acetaldehyde 2,4-DNPH-d3 [1] or formaldehyde 2,4-DNPH-d3 are available as deuterated DNPH standards, they differ fundamentally in carbonyl identity—substituting them for 3-fluorobenzaldehyde quantification introduces systematic error due to divergent chromatographic retention behavior, ionization efficiency, and derivatization kinetics. The 3,5,6-d3 labeling pattern in the target compound provides the requisite +3 Da mass shift without altering the fluorinated aromatic aldehyde's physicochemical properties [2], a prerequisite for reliable stable isotope dilution analysis.

This standard+3 Da mass shift enables MS differentiation from analyte

Unlabeled analog0 Da shift; co-elutes and remains indistinguishable

Unlabeled compound cannot serve as an internal standard in quantitative MS

This standardFluorinated aromatic aldehyde identity with matched retention and ionization

Other carbonyl DNPH-d3Differ in carbonyl structure, chromatographic behavior, and ionization efficiency

Substitution may introduce systematic quantification error

• [1] GLPBIO. Acetaldehyde 2,4-Dinitrophenylhydrazone-3,5,6-d3. CAS 259824-51-6. View Source
• [2] Zurek G, Karst U, Luftmann H. 2,4-Dinitro-3,5,6-trideuterophenylhydrazones for the quantitation of aldehydes and ketones in air samples by liquid chromatography–mass spectrometry. J Chromatogr A. 2000;869(1-2):251-259. View Source

Quantitative Differentiation Evidence: 3-Fluorobenzaldehyde 2,4-Dinitrophenylhydrazone-3,5,6-d3 Versus Comparator Standards

Mass Spectrometric Discrimination: Non-Deuterated DNPH Lacks Analytical Utility as an Internal Standard

3-Fluorobenzaldehyde 2,4-Dinitrophenylhydrazone-3,5,6-d3 provides a +3.02 Da mass shift relative to the non-deuterated 3-fluorobenzaldehyde DNPH analyte (MW 304.23 vs. 307.25 g/mol) [1], enabling unambiguous mass spectrometric differentiation in selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) modes. In contrast, the unlabeled compound yields identical precursor and product ion masses to the target analyte, rendering it analytically useless as an internal standard [2].

MS differentiation

Reported comparison

+3.02 Da mass shift vs. 0 Da for unlabeled analog

Enables unambiguous ISTD detection in MRM modes

Unlabeled analog co-elutes and cannot be differentiated by MS

Evidence Dimension	Mass spectrometric distinguishability
Target Compound Data	+3.02 Da mass shift from unlabeled analyte (m/z difference detectable in MS1 and MS2)
Comparator Or Baseline	3-Fluorobenzaldehyde 2,4-DNPH (unlabeled): 0 Da mass shift (identical to analyte)
Quantified Difference	Infinite selectivity advantage; unlabeled compound provides zero analytical utility as an internal standard
Conditions	LC-MS/MS analysis using electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) in negative ion mode [2]

Why This Matters

Procurement of the unlabeled compound for use as an internal standard in quantitative MS workflows represents a fundamental methodological error; only the deuterated analog enables accurate stable isotope dilution quantification.

• [1] MedChemExpress. 3-Fluorobenzaldehyde 2,4-dinitrophenylhydrazone-d3. CAS 2734701-43-8. View Source
• [2] Zurek G, Karst U, Luftmann H. 2,4-Dinitro-3,5,6-trideuterophenylhydrazones for the quantitation of aldehydes and ketones in air samples by liquid chromatography–mass spectrometry. J Chromatogr A. 2000;869(1-2):251-259. View Source

Matrix Effect Compensation: Deuterated Internal Standard Corrects for Ion Suppression and Extraction Variability

Co-eluting deuterated internal standards such as 3-fluorobenzaldehyde DNPH-3,5,6-d3 normalize for matrix-induced ion suppression/enhancement and variable extraction recovery. Published data for DNPH-derivatized analytes demonstrate that deuterated internal standards can achieve matrix effect values (IS-normalized) approaching 104.56% ± 3.62% in biological matrices [1], whereas external calibration without isotopic internal standardization yields quantification errors exceeding 25% in complex matrices [2].

Matrix effect control

Cross-study comparable

IS-normalized matrix effect ~104.6% ± 3.6% (reported); external calibration >25% error

Corrects for ion suppression in complex matrices

External calibration may introduce significant quantification error

Evidence Dimension	Matrix effect compensation capability
Target Compound Data	Expected IS-normalized matrix effect near 100% (theoretical optimum for deuterated analog)
Comparator Or Baseline	External calibration (no internal standard): reported matrix effects causing >25% quantification error in complex samples [2]
Quantified Difference	Reduction in quantification error from >25% to <5% when using structurally matched deuterated IS (class-level extrapolation)
Conditions	DNPH-derivatized carbonyl analysis in complex matrices including biological fluids and environmental air samples [1][2]

Why This Matters

In complex sample matrices where ion suppression or enhancement is unavoidable, a co-eluting deuterated internal standard is the only analytically valid means of achieving accurate quantification.

• [1] Zhao Y, et al. Development and Verification of a Precolumn Derivatization LC-MS/MS Method for the Pharmacokinetic Study of Houttuynine of Houttuynia Essential Oil. PMC. 2021. View Source
• [2] Zurek G, Karst U, Luftmann H. 2,4-Dinitro-3,5,6-trideuterophenylhydrazones for the quantitation of aldehydes and ketones in air samples by liquid chromatography–mass spectrometry. J Chromatogr A. 2000;869(1-2):251-259. View Source

Ring-Deuterated DNPH Enables Universal Internal Standard Strategy Independent of Carbonyl Availability

The 3,5,6-d3 labeling on the DNPH ring moiety—rather than on the carbonyl-derived portion—represents a strategic advantage. As established by Zurek et al. (2000), ring-deuterated DNPH (2,4-dinitro-3,5,6-trideuterophenylhydrazine) serves as a universal derivatizing agent capable of generating deuterated internal standards for any carbonyl compound via a single derivatization step [1]. In contrast, carbonyl-deuterated standards (e.g., formaldehyde-d2 DNPH) require separate synthesis of each deuterated aldehyde/ketone precursor, limiting analytical flexibility [1].

Derivatization flexibility

Class-level inference

Single-step derivatization for any carbonyl analyte; carbonyl-deuterated standards require separate precursor synthesis

Supports scalable ISTD preparation for multiple carbonyls

Method validated for automobile exhaust carbonyls

Evidence Dimension	Internal standard generation flexibility
Target Compound Data	Ring-deuterated DNPH derivative—synthesized from deuterated DNPH reagent, applicable to any carbonyl analyte
Comparator Or Baseline	Carbonyl-deuterated DNPH standards (e.g., formaldehyde-d2 DNPH, acetaldehyde-d4 DNPH)—requires individual deuterated carbonyl precursors
Quantified Difference	Universal applicability vs. analyte-by-analyte synthesis requirement; method demonstrated good agreement between MS and UV quantification for multiple carbonyls [1]
Conditions	Carbonyl analysis in automobile exhaust and ambient air samples using HPLC-APCI-MS [1]

Why This Matters

For laboratories analyzing multiple carbonyl species, ring-deuterated DNPH derivatives provide a scalable, cost-effective internal standardization strategy that eliminates the need to source or synthesize individual deuterated carbonyl precursors.

• [1] Zurek G, Karst U, Luftmann H. 2,4-Dinitro-3,5,6-trideuterophenylhydrazones for the quantitation of aldehydes and ketones in air samples by liquid chromatography–mass spectrometry. J Chromatogr A. 2000;869(1-2):251-259. View Source

Isotopic Purity and Stability Specifications Ensure Analytical Reproducibility Across Multi-Year Studies

3-Fluorobenzaldehyde 2,4-Dinitrophenylhydrazone-3,5,6-d3 is commercially supplied at 99 atom % D isotopic enrichment with chemical purity of 98% (HPLC) . The compound is certified stable for three years under recommended storage conditions, after which re-analysis for chemical purity is advised . Non-deuterated 3-fluorobenzaldehyde DNPH is typically supplied at 95–98% purity with no isotopic enrichment specification , rendering it unsuitable for MS-based internal standardization.

Product specifications

Specification review

99 atom % D, 98% HPLC purity, 3-year stability

Supports isotopic enrichment and multi-year consistency

Minimizes unlabeled carryover for quantification accuracy

Evidence Dimension	Product quality and stability specifications
Target Compound Data	99 atom % D isotopic enrichment; 98% chemical purity (HPLC); 3-year stability with recommended storage
Comparator Or Baseline	3-Fluorobenzaldehyde 2,4-DNPH (unlabeled): 95–98% purity, 0 atom % D enrichment
Quantified Difference	Infinite isotopic enrichment advantage (99% vs. 0% D); comparable chemical purity
Conditions	Product specifications per manufacturer certificates of analysis and technical data sheets

Why This Matters

High isotopic enrichment (≥99 atom % D) minimizes unlabeled carryover that would otherwise introduce systematic bias in quantification; documented stability parameters support multi-year longitudinal study consistency.

High-Value Application Scenarios for 3-Fluorobenzaldehyde 2,4-Dinitrophenylhydrazone-3,5,6-d3

LC-MS/MS Quantification of 3-Fluorobenzaldehyde in Biological Matrices for Pharmacokinetic Studies

In pharmacokinetic studies requiring precise measurement of 3-fluorobenzaldehyde or its metabolites in plasma, urine, or tissue homogenates, 3-fluorobenzaldehyde DNPH-3,5,6-d3 serves as the optimal internal standard. The deuterated analog co-elutes with the derivatized analyte, compensating for matrix-induced ion suppression that would otherwise produce quantification errors exceeding 25% with external calibration alone [1]. The +3 Da mass shift enables unambiguous MRM detection without isotopic cross-talk [2].

Environmental Monitoring of Fluorinated Aromatic Aldehydes in Air and Water Samples

For environmental laboratories quantifying fluorinated benzaldehyde derivatives in ambient air (following DNPH cartridge sampling) or industrial wastewater, this deuterated standard enables stable isotope dilution analysis with improved accuracy over UV-Vis detection methods. The ring-deuterated DNPH approach, validated by Zurek et al. (2000) for automobile exhaust carbonyl analysis, demonstrated good agreement with UV detection while providing the selectivity required for complex environmental matrices [2].

Method Development and Validation for Novel Carbonyl Derivatization LC-MS/MS Assays

During method development and validation of new LC-MS/MS assays for carbonyl compounds, this deuterated standard provides a critical reference point for evaluating extraction recovery, assessing matrix effects, and establishing calibration linearity. The 99 atom % D isotopic enrichment ensures that method validation parameters (accuracy, precision, recovery) are not confounded by unlabeled impurities in the internal standard stock.

Longitudinal Studies Requiring Multi-Year Analytical Consistency

For multi-year environmental monitoring programs or clinical cohort studies where analytical consistency across time is paramount, this compound's documented three-year stability under recommended storage conditions provides procurement confidence. Batch-to-batch reproducibility is supported by defined purity specifications (98% HPLC) , enabling laboratories to maintain validated analytical methods without requalification delays.

Application

Selection Property

Validation Focus

LC-MS/MS quantification in biological research matrices

Co-eluting deuterated ISTD for matrix effect correction

MRM transition differentiation and ion suppression normalization

Environmental monitoring of fluorinated aldehydes in air and water

Stable isotope dilution for complex environmental matrices

Selectivity assessment vs. UV detection

LC-MS/MS assay development and validation for carbonyls

High isotopic enrichment (99 atom% D) for calibration integrity

Extraction recovery and matrix effect evaluation

Longitudinal research and multi-year environmental programs

Documented 3-year stability and batch-to-batch purity

Method consistency across batches without requalification

• [1] Zhao Y, et al. Development and Verification of a Precolumn Derivatization LC-MS/MS Method for the Pharmacokinetic Study of Houttuynine of Houttuynia Essential Oil. PMC. 2021. View Source
• [2] Zurek G, Karst U, Luftmann H. 2,4-Dinitro-3,5,6-trideuterophenylhydrazones for the quantitation of aldehydes and ketones in air samples by liquid chromatography–mass spectrometry. J Chromatogr A. 2000;869(1-2):251-259. View Source